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Compound of Interest

Compound Name: Palmitic acid-d4-1

Cat. No.: B591804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Palmitic acid-d4-1 (CAS No. 75736-49-1), ensuring compliance and laboratory safety. The

following procedures are based on standard guidelines for laboratory chemical waste

management.

I. Hazard Assessment and Safety Information
Before handling, it is crucial to be aware of the hazards associated with Palmitic acid-d4-1.

This substance is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1]

Summary of GHS Hazard Classifications
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Data sourced from MedChemExpress Safety Data Sheet.[1]

Always wear appropriate Personal Protective Equipment (PPE), including protective gloves,

clothing, and eye/face protection, when handling this chemical.[1] Work in a well-ventilated

area, such as a fume hood, to avoid breathing dust or fumes.[1][2]

II. Step-by-Step Disposal Procedure
The disposal of Palmitic acid-d4-1 must be conducted in accordance with local, state, and

federal regulations.[1] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste under regulations such as the US EPA's

40 CFR Parts 261.3.[2]

Step 1: Waste Identification and Segregation

Do Not Mix: Do not mix Palmitic acid-d4-1 with other waste streams.[3] Keep it in its original

container or a compatible, properly labeled waste container.

Labeling: Ensure the waste container is clearly labeled with the chemical name ("Palmitic
acid-d4-1"), CAS number (75736-49-1), and appropriate hazard symbols.

Step 2: Containerization

Solid Waste: If the material is in a solid form, sweep or vacuum it up and place it into a

suitable, sealed disposal container.[2] Avoid generating dust.[2]
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Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads, wipes)

or contaminated PPE should be collected and placed in a designated, sealed container for

hazardous waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]

They should be disposed of in the same manner as the chemical waste.

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible substances.[2]

The storage area should be secure and accessible only to authorized personnel.[1]

Step 4: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

Provide Information: Be prepared to provide the Safety Data Sheet (SDS) and details about

the quantity of waste.

Regulatory Compliance: Disposal must be carried out by an approved waste disposal plant.

[4][5] Do not discharge into drains or the environment.[4][6]

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Palmitic acid-d4-1.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Palmitic Acid-d4-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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